Cas no 925246-40-8 (1-(2-Oxopentan-3-yl)pyrrolidin-2-one)

• Product Name: 1-(2-Oxopentan-3-yl)pyrrolidin-2-one
• CAS No: 925246-40-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 735956
• Update Time: 2023-08-03

1-(2-Oxopentan-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(1-ethyl-2-oxopropyl)-
• 1-(2-oxopentan-3-yl)pyrrolidin-2-one
• 1-(2-Oxopentan-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H15NO2/c1-3-8(7(2)11)10-6-4-5-9(10)12/h8H,3-6H2,1-2H3
• InChI Key： DYQQCZNFMAUFMY-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C(C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 37.4